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Compound of Interest

Compound Name: 16-Keto aspergillimide

Cat. No.: B1246705

Initial investigations into the efficacy of 16-Keto aspergillimide reveal a primary classification
as an anthelmintic agent, with a notable absence of data regarding its antifungal properties.
This guide addresses the current scientific understanding of this compound and clarifies its
established biological role.

A thorough review of available scientific literature indicates that 16-Keto aspergillimide, also
identified as SB202327, is recognized for its activity against helminths, a class of parasitic
worms. The compound was originally isolated from the fungus Aspergillus strain IMI 337664.[1]
Despite its fungal origin, there is no published experimental data to support any in vitro or in
vivo efficacy as an antifungal agent.

Consequently, a direct comparison of the in vitro and in vivoantifungal efficacy of 16-Keto
aspergillimide cannot be provided. The core requirements of this comparison guide, including
data presentation on antifungal performance, detailed experimental protocols for antifungal
assays, and visualizations of antifungal signaling pathways, cannot be fulfilled due to the lack
of relevant research.

The primary biological activity identified for 16-Keto aspergillimide is anthelmintic. This
distinction is critical for researchers, scientists, and drug development professionals
investigating novel therapeutic agents. Pursuing this compound for antifungal applications
would be a significant deviation from its currently understood mechanism of action.

For researchers interested in the development of novel antifungal agents, a wide array of other
compounds are currently under investigation. These alternatives, which have demonstrated
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varying degrees of in vitro and in vivo antifungal activity, would be more suitable subjects for a
comparative efficacy guide.

Summary of Known Biological Activity

. Known Biological .
Compound Name Alternative Name L Source Organism
Activity

Aspergillus strain IMI

16-Keto aspergillimide  SB202327 Anthelmintic
337664[1]

Logical Relationship Diagram

The following diagram illustrates the logical flow of the findings regarding 16-Keto
aspergillimide's biological activity.

Initial Query:
In vitro vs. in vivo antifungal efficacy of
16-Keto aspergillimide

'

Literature Search and Data Mining

AN

Finding: Finding:
16-Keto aspergillimide (SB202327) No published data on
is identified as an anthelmintic agent. antifungal activity.
Conclusion:

Cannot generate a comparison guide
on antifungal efficacy due to lack of data.
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Caption: Logical workflow of the investigation into 16-Keto aspergillimide's biological activity.
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In conclusion, while 16-Keto aspergillimide is a compound of interest isolated from a fungal
source, its established biological role is that of an anthelmintic. The scientific community has
not published any evidence to suggest it possesses antifungal properties. Therefore, any
consideration of this compound for antifungal drug development would require foundational in
vitro and in vivo screening to first establish such activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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